N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-methylbenzenesulfonamide

• IUPAC Name: N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C18H18N2O4S/c1-20(25(22,23)16-6-4-3-5-7-16)12-14-10-13-11-15(24-2)8-9-17(13)19-18(14)21/h3-11H,12H2,1-2H3,(H,19,21)
• InChI Key: LPFVNJRSZDCUEU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=C(C=CC(=C2)OC)NC1=O)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2O4S
• Molecular Weight: 358.4 g/mol

Description

N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-methylbenzenesulfonamide, commonly referred to as HMBS, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of HMBS involves its binding to specific targets in cells, leading to changes in their function. For example, HMBS has been shown to selectively bind to the enzyme carbonic anhydrase IX, which is overexpressed in various cancers, leading to inhibition of its activity and potential therapeutic effects.
Biochemical and Physiological Effects
HMBS has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of cell death, and modulation of cellular signaling pathways. These effects are dependent on the specific targets that HMBS binds to in cells.

Advantages and Limitations for Lab Experiments

One advantage of using HMBS in lab experiments is its selectivity for certain targets, allowing for specific modulation of biological processes. However, one limitation is its potential toxicity at high concentrations, which must be taken into consideration in experimental design.

Future Directions

For research on HMBS include further investigation of its potential therapeutic applications, exploration of its mechanism of action on specific targets, and development of new synthetic methods for its production. Additionally, the use of HMBS in combination with other compounds or therapies may enhance its effectiveness in treating certain diseases. Overall, HMBS holds promise as a valuable tool in scientific research and potential therapeutic agent.

Synthesis Methods

HMBS can be synthesized through a series of chemical reactions involving the condensation of 2-hydroxy-6-methoxyquinoline-3-carbaldehyde with N-methylbenzenesulfonamide in the presence of a base catalyst. The resulting compound is then purified through recrystallization to obtain the final product.

Scientific Research Applications

HMBS has been studied for its potential use as a fluorescent probe in biological imaging due to its ability to selectively bind to certain proteins and enzymes. It has also been investigated for its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.